Cas no 1353963-22-0 (2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethylamine)

• Product Name: 2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethylamine
• CAS No: 1353963-22-0
• MF: C₁₆H₂₇N₃
• MW: 261.405683755875
• CID: 2161580
• Update Time: 2025-05-20

2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethylamine
• N-((1-(2-Aminoethyl)pyrrolidin-2-yl)methyl)-N-benzylethanamine
• (S)-N-((1-(2-Aminoethyl)pyrrolidin-2-yl)methyl)-N-benzylethanamine
• AM93279
• 2-{2-[(benzylethylamino)methyl]pyrrolidin-1-yl}ethylamine

• Inchi： 1S/C16H27N3/c1-2-18(13-15-7-4-3-5-8-15)14-16-9-6-11-19(16)12-10-17/h3-5,7-8,16H,2,6,9-14,17H2,1H3
• InChI Key： ZAIYHAMRTFKZIM-UHFFFAOYSA-N
• SMILES： N1(CCN)CCCC1CN(CC)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 238
• Topological Polar Surface Area: 32.5

Additional information on 2-{2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-ethylamine

2-{2-[(Benzyl-Ethyl-Amino)-Methyl]-Pyrrolidin-1-Yl}-Ethylamine: A Comprehensive Overview

The compound with CAS No. 1353963-22-0, known as 2-{2-[(Benzyl-Ethyl-Amino)-Methyl]-Pyrrolidin-1-Yl}-Ethylamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a pyrrolidine ring, which is a five-membered nitrogen-containing ring structure. The molecule's structure incorporates both benzyl and ethyl groups, making it a versatile compound for further chemical modifications and functionalization.

Recent studies have highlighted the importance of pyrrolidine-based compounds in drug discovery and development. The presence of the pyrrolidine ring in 2-{2-[(Benzyl-Ethyl-Amino)-Methyl]-Pyrrolidin-1-Yl}-Ethylamine provides a rigid framework that can enhance the molecule's stability and bioavailability when used as a drug candidate. Moreover, the benzyl group introduces aromaticity, which can influence the compound's electronic properties and reactivity.

One of the key areas of research involving this compound is its potential application in medicinal chemistry. The ethylamine group in the molecule can act as a nucleophile, enabling it to participate in various condensation reactions, such as the formation of imines or enamines. These reactions are crucial in synthesizing bioactive molecules with specific pharmacological properties.

Another significant aspect of this compound is its role in catalysis. The nitrogen atoms in the pyrrolidine ring can act as Lewis bases, making the molecule suitable for use as a catalyst in organic transformations. Recent advancements in asymmetric catalysis have demonstrated the effectiveness of pyrrolidine derivatives in facilitating enantioselective reactions, which are essential for producing chiral pharmaceuticals.

The synthesis of 2-{2-[(Benzyl-Ethyl-Amino)-Methyl]-Pyrrolidin-1-Yl}-Ethylamine involves multi-step organic reactions, including alkylation, amidation, and cyclization processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of toxicity and safety profiles, preliminary studies suggest that this compound exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects on human health and its environmental impact.

Looking ahead, the versatility of 2-{2-[(Benzyl-Ethyl-Amino)-Methyl]-Pyrrolidin-1-Yl}-Ethylamine makes it a promising candidate for exploring new drug delivery systems and nanotechnology applications. Its ability to form stable complexes with various biomolecules could pave the way for innovative therapeutic strategies.